Cas no 921586-49-4 (N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 921586-49-4
• MF: C₂₀H₁₈BrN₃O₃S
• MW: 460.344222545624
• CID: 5969199
• PubChem ID: 27476518
• Update Time: 2025-06-08

N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• 4-Thiazoleacetamide, N-(4-bromo-3-methylphenyl)-2-[(4-methoxybenzoyl)amino]-
• 921586-49-4
• F2202-0431
• N-(4-(2-((4-bromo-3-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
• AKOS004951570
• n(4{2[(4bromo3methylphenyl)amino]2oxoethyl}1,3thiazol2yl)4methoxybenzamide
• N-(4-{[(4-bromo-3-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

• Inchi： 1S/C20H18BrN3O3S/c1-12-9-14(5-8-17(12)21)22-18(25)10-15-11-28-20(23-15)24-19(26)13-3-6-16(27-2)7-4-13/h3-9,11H,10H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key： ROQIPNUZSZNYDE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(Br)C(C)=C2)=O)N=C1NC(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 459.02523g/mol
• Monoisotopic Mass: 459.02523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• pka: 7.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

Comprehensive Overview of N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 921586-49-4)

N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 921586-49-4) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and benzamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a 4-bromo-3-methylphenyl group and a 4-methoxybenzamide segment, as these components are often associated with bioactive properties.

The compound's CAS No. 921586-49-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its complex name reflects its intricate structure, which combines multiple functional groups known for their roles in molecular interactions and binding affinity. In recent years, the demand for thiazole derivatives has surged due to their versatility in targeting various biological pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

One of the most searched questions in the context of N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide revolves around its potential pharmacological applications. Preliminary studies suggest that this compound may interact with enzymes or receptors involved in inflammatory responses or cellular signaling. Such properties make it a candidate for further investigation in drug development pipelines. Additionally, its 4-methoxybenzamide component is often linked to antioxidant and neuroprotective effects, which are highly relevant in the study of neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 921586-49-4 involves multi-step reactions, including amide coupling and thiazole ring formation. These processes are frequently discussed in academic forums and chemical synthesis communities, as they require precise control over reaction conditions to achieve high yields and purity. The compound's bromo-substituted phenyl group also opens avenues for further functionalization, enabling the creation of analogs with tailored properties.

In the era of AI-driven drug discovery, compounds like N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide are increasingly analyzed using computational models to predict their bioactivity and ADMET profiles. This approach accelerates the identification of promising candidates while reducing laboratory costs. Furthermore, the integration of machine learning in chemical research has led to a growing interest in structure-activity relationships (SAR) for such compounds.

Environmental and regulatory considerations are also paramount when working with CAS No. 921586-49-4. While the compound is not classified as hazardous, its handling and disposal must adhere to green chemistry principles to minimize ecological impact. This aligns with the global push toward sustainable research practices, a topic frequently searched by professionals in the field.

In summary, N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 921586-49-4) represents a compelling subject for both academic and industrial research. Its structural complexity, potential therapeutic applications, and relevance to modern drug discovery trends make it a compound worth watching in the coming years. As scientific advancements continue, this molecule may well emerge as a key player in the development of next-generation pharmaceuticals.